Cas no 135439-10-0 (3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester)

• Product name: 3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester
• CAS No: 135439-10-0
• MF: C₁₃H₁₃Cl₂NO₃
• MW: 302.153221845627
• CID: 1237856

3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester
• 3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-, ethyl ester

• Inchi： 1S/C13H13Cl2NO3/c1-2-18-13(17)12-7-10(19-16-12)5-8-3-4-9(14)6-11(8)15/h3-4,6,10H,2,5,7H2,1H3
• InChI Key： ZKDUJUNNBWZZCO-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=C(Cl)C=C2Cl)CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 301.02739

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 382.1±45.0 °C(Predicted)
• PSA: 47.89